Cas no 941948-06-7 (3-fluoro-N-{2-6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}benzamide)

• Product Name: 3-fluoro-N-{2-6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}benzamide
• CAS No: 941948-06-7
• MF: C₁₈H₂₁FN₆OS
• MW: 388.462344884872
• CID: 6462495
• Update Time: 2025-05-20

3-fluoro-N-{2-6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-{2-6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}benzamide
• 3-fluoro-N-[2-[6-methylsulfanyl-4-(propan-2-ylamino)pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]benzamide

• Inchi： 1S/C18H21FN6OS/c1-11(2)22-15-14-10-21-25(16(14)24-18(23-15)27-3)8-7-20-17(26)12-5-4-6-13(19)9-12/h4-6,9-11H,7-8H2,1-3H3,(H,20,26)(H,22,23,24)
• InChI Key： QHYDNTTXTSUOTJ-UHFFFAOYSA-N
• SMILES： C(NCCN1C2C(C=N1)=C(NC(C)C)N=C(SC)N=2)(=O)C1=CC=CC(F)=C1

Additional information on 3-fluoro-N-{2-6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}benzamide

3-Fluoro-N-{2-[6-(Methylsulfanyl)-4-(Propan-2-yl)Amino-1H-Pyrazolo[3,4-d]Pyrimidin-1-Yl]Ethyl}Benzamide (CAS No. 941948-06-7): A Comprehensive Overview

The compound 3-fluoro-N-{2-[6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzamide, identified by the CAS registry number CAS No. 941948-06-7, represents a significant advancement in the field of heterocyclic chemistry. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and materials science. Recent studies have highlighted its role in modulating key biological pathways, making it a promising candidate for further exploration.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques with precise control over reaction conditions. Researchers have employed strategies such as Suzuki coupling and Stille coupling to achieve high yields and purity. The incorporation of a methylsulfanyl group at the 6-position of the pyrazolo[3,4-d]pyrimidine ring introduces unique electronic properties, which have been shown to enhance the compound's stability and bioavailability. Furthermore, the presence of a propan-2-yl amino group at the 4-position contributes to its ability to interact with various biological targets.

Recent studies have demonstrated that this compound exhibits potent activity against several disease models, including cancer and neurodegenerative disorders. For instance, in vitro experiments have shown that it inhibits key enzymes involved in cellular signaling pathways, such as the PI3K/AKT/mTOR pathway. This inhibition has been linked to reduced cell proliferation and increased apoptosis in cancer cell lines. Additionally, preclinical studies suggest that this compound may possess anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases.

The structural complexity of this compound also makes it an attractive candidate for materials science applications. Its rigid framework and conjugated system enable it to exhibit unique optical and electronic properties. Researchers have explored its potential as a building block for organic semiconductors and light-emitting materials. Initial findings indicate that it could serve as a precursor for high-performance organic electronics due to its excellent charge transport properties.

In terms of pharmacokinetics, this compound has been shown to exhibit favorable absorption profiles in animal models. Its ability to penetrate cellular membranes efficiently suggests that it could be developed into an orally bioavailable drug. However, further studies are required to optimize its pharmacokinetic properties and ensure safety profiles for clinical use.

From a synthetic chemistry perspective, the development of this compound represents a milestone in the construction of complex heterocycles. The successful integration of multiple functional groups within a single molecule highlights the ingenuity of modern synthetic methodologies. This achievement not only advances our understanding of heterocyclic chemistry but also opens new avenues for drug design and materials development.

In conclusion, the compound 3-fluoro-N-{2-[6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo[3,4-d]pyrimidin-1-Yl]ethyl}benzamide (CAS No. 941948-06-7) stands at the forefront of chemical innovation. Its versatile structure and promising biological activities make it a valuable asset for both academic research and industrial applications. As research continues to uncover its full potential, this compound is poised to make significant contributions to various fields within science and technology.